Cas no 1780300-27-7 (2,2-difluoro-octahydro-1H-indene-3a-carboxylic acid)

• Product Name: 2,2-difluoro-octahydro-1H-indene-3a-carboxylic acid
• CAS No: 1780300-27-7
• CID: 4613447
• PubChem ID: 105455968
• Update Time: 2025-10-29

2,2-difluoro-octahydro-1H-indene-3a-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-octahydro-1H-indene-3a-carboxylic acid

Additional information on 2,2-difluoro-octahydro-1H-indene-3a-carboxylic acid

Introduction to 2,2-difluoro-octahydro-1H-indene-3a-carboxylic acid (CAS No. 1780300-27-7) and Its Emerging Applications in Chemical Biology

2,2-difluoro-octahydro-1H-indene-3a-carboxylic acid, identified by the chemical identifier CAS No. 1780300-27-7, is a fluorinated heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. Its unique structural features, characterized by a fluorinated indene backbone and a carboxylic acid functional group, make it a promising candidate for various applications, including drug discovery, molecular probes, and synthetic chemistry. The compound belongs to a class of molecules that exhibit interesting electronic and steric properties, which are highly relevant for designing novel bioactive entities.

The fluorine atoms at the 2-position of the octahydroindene ring play a crucial role in modulating the physicochemical properties of this molecule. Fluorine is a well-known bioisostere that can influence metabolic stability, lipophilicity, and binding affinity. In recent years, the strategic use of fluorine in drug design has led to the development of several blockbuster pharmaceuticals due to its ability to enhance molecular interactions with biological targets. The presence of two fluorine atoms in 2,2-difluoro-octahydro-1H-indene-3a-carboxylic acid suggests that this compound may exhibit enhanced binding affinity to proteins or enzymes, making it an attractive scaffold for medicinal chemists.

2,2-difluoro-octahydro-1H-indene-3a-carboxylic acid has been explored in several cutting-edge research studies aimed at developing novel therapeutic agents. One notable area of interest is its potential as an intermediate in the synthesis of small-molecule inhibitors targeting disease-causing proteins. For instance, recent studies have demonstrated its utility in generating derivatives that interact with enzymes involved in cancer metabolism. The carboxylic acid moiety provides a versatile handle for further functionalization, allowing researchers to attach pharmacophores or linker groups that enhance target specificity. This flexibility has made CAS No. 1780300-27-7 a valuable building block in combinatorial chemistry libraries and high-throughput screening campaigns.

The indene core of this compound is another key feature that contributes to its biological relevance. Indene derivatives are known for their role in various biological processes and have been investigated for their potential as antimicrobial and anti-inflammatory agents. The addition of fluorine atoms introduces additional conformational constraints and electronic effects that can fine-tune the biological activity of indene-based molecules. This has led to several patents and publications describing novel compounds derived from 2,2-difluoro-octahydro-1H-indene-3a-carboxylic acid, with applications ranging from neurodegenerative diseases to infectious disorders.

In synthetic chemistry, CAS No. 1780300-27-7 serves as a versatile precursor for constructing more complex molecules. The availability of different synthetic routes allows for rapid access to diverse derivatives, enabling researchers to explore structure-activity relationships (SAR) efficiently. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to introduce additional functional groups onto the indene scaffold, expanding the chemical space available for drug discovery efforts.

Recent advancements in computational chemistry have further enhanced the utility of 2,2-difluoro-octahydro-1H-indene-3a-carboxylic acid as a lead compound. Molecular docking simulations and quantum mechanical calculations have been used to predict binding modes and optimize interactions with biological targets. These computational approaches have accelerated the design process by allowing virtual screening of thousands of potential derivatives before experimental synthesis.

The pharmaceutical industry has also shown interest in this compound due to its potential as an intermediate for next-generation therapeutics. Companies specializing in fluorinated compounds are actively exploring derivatives of CAS No. 1780300-27-7 for their ability to improve drug-like properties such as solubility and bioavailability. Several academic collaborations have been formed to investigate novel applications of this molecule in preclinical studies.

The environmental impact and sustainability considerations are also important when evaluating compounds like 2,2-difluoro-octahydro-1H-indene-3a-carboxylic acid. Modern synthetic methodologies emphasize green chemistry principles, aiming to minimize waste and hazardous byproducts while maximizing yield efficiency. Researchers are increasingly adopting catalytic processes and renewable feedstocks to develop more sustainable routes for producing this valuable intermediate.

In conclusion, CAS No. 1780300-27-7, or 2,2-difluoro-octahydro-1H-indene-3a-carboxylic acid, represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features offer numerous opportunities for developing innovative therapeutic agents with improved efficacy and reduced side effects. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of drug discovery efforts worldwide.